Methyl 2,3-dihydro-1H-isoindole-2-carboxylate
Methyl 2,3-dihydro-1H-isoindole-2-carboxylate
Brand Name:
Vulcanchem
CAS No.:
18913-40-1
VCID:
VC0494535
InChI:
InChI=1S/C10H11NO2/c1-13-10(12)11-6-8-4-2-3-5-9(8)7-11/h2-5H,6-7H2,1H3
SMILES:
COC(=O)N1CC2=CC=CC=C2C1
Molecular Formula:
C10H11NO2
Molecular Weight:
177.2g/mol
Methyl 2,3-dihydro-1H-isoindole-2-carboxylate
CAS No.: 18913-40-1
Main Products
VCID: VC0494535
Molecular Formula: C10H11NO2
Molecular Weight: 177.2g/mol
| CAS No. | 18913-40-1 |
|---|---|
| Product Name | Methyl 2,3-dihydro-1H-isoindole-2-carboxylate |
| Molecular Formula | C10H11NO2 |
| Molecular Weight | 177.2g/mol |
| IUPAC Name | methyl 1,3-dihydroisoindole-2-carboxylate |
| Standard InChI | InChI=1S/C10H11NO2/c1-13-10(12)11-6-8-4-2-3-5-9(8)7-11/h2-5H,6-7H2,1H3 |
| Standard InChIKey | MXJHXCYTXQSSCT-UHFFFAOYSA-N |
| SMILES | COC(=O)N1CC2=CC=CC=C2C1 |
| Canonical SMILES | COC(=O)N1CC2=CC=CC=C2C1 |
| PubChem Compound | 11959092 |
| Last Modified | Nov 11 2021 |
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